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Compound of Interest

Compound Name: Proteasome inhibitor IX

Cat. No.: B8118585 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the reconstitution and storage of

Proteasome Inhibitor IX, a potent reversible inhibitor of the chymotrypsin-like (CT-L) activity of

the 20S proteasome. Adherence to these guidelines is crucial for maintaining the inhibitor's

activity and ensuring experimental reproducibility.

Product Information
Proteasome Inhibitor IX, also known as AM114, is a chalcone derivative containing a boronic

acid moiety. It is a valuable tool for studying the ubiquitin-proteasome pathway and its role in

various cellular processes, including cancer biology.

Property Value Source

Molecular Formula C₂₀H₂₁B₂NO₄ [1]

Molecular Weight 377.01 g/mol [1]

Appearance Light yellow to yellow solid [1]

Purity >98%

IC₅₀
~1 µM for chymotrypsin-like

activity of the 20S proteasome
[1]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b8118585?utm_src=pdf-interest
https://www.benchchem.com/product/b8118585?utm_src=pdf-body
https://www.benchchem.com/product/b8118585?utm_src=pdf-body
https://www.medchemexpress.com/proteasome-inhibitor-ix.html
https://www.medchemexpress.com/proteasome-inhibitor-ix.html
https://www.medchemexpress.com/proteasome-inhibitor-ix.html
https://www.medchemexpress.com/proteasome-inhibitor-ix.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8118585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reconstitution Protocol
Proper reconstitution of Proteasome Inhibitor IX is critical for its biological activity. The

following protocol outlines the recommended procedure for preparing a stock solution.

Materials:
Proteasome Inhibitor IX powder

Anhydrous Dimethyl Sulfoxide (DMSO), freshly opened

Sterile, polypropylene microcentrifuge tubes

Ultrasonic bath

Calibrated precision pipette

Protocol:
Pre-treatment: Before opening, bring the vial of Proteasome Inhibitor IX powder to room

temperature to prevent condensation of moisture.

Solvent Addition: Add the appropriate volume of fresh, anhydrous DMSO to the vial to

achieve the desired stock concentration. A recommended starting concentration is 10 mM.

For example, to prepare a 10 mM stock solution from 1 mg of the inhibitor, add 265.24 µL of

DMSO.

Dissolution: The compound has a solubility of up to 6.25 mg/mL (16.58 mM) in DMSO. To aid

dissolution, briefly vortex the solution and then sonicate in an ultrasonic bath until the

solution is clear and all particulate matter is dissolved.[1] Note that hygroscopic DMSO can

significantly impact solubility.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile polypropylene tubes.

Storage: Store the aliquoted stock solution as recommended in the storage section below.
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Reconstitution Workflow
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Caption: Workflow for the reconstitution of Proteasome Inhibitor IX.
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The stability of Proteasome Inhibitor IX is dependent on the storage conditions.

Form
Storage

Temperature
Storage Period Source

Powder -20°C 3 years [1]

4°C 2 years [1]

In Solvent (DMSO) -80°C 6 months [1]

-20°C 1 month [1]

Important Considerations:

Light and Air: As a chalcone derivative, Proteasome Inhibitor IX may be sensitive to light

and air.[2] It is recommended to store solutions in amber vials or tubes wrapped in foil and to

minimize exposure to air.

Aqueous Solutions: We do not recommend storing aqueous solutions for more than one day.

[3] For cell culture experiments, dilute the DMSO stock solution in the aqueous buffer or

media immediately before use.

Experimental Protocols
The following is a general protocol for treating cells with Proteasome Inhibitor IX. The optimal

concentration and incubation time should be determined empirically for each cell line and

experimental setup.

Cell Treatment Protocol:
Cell Seeding: Plate cells at the desired density in a suitable culture vessel and allow them to

adhere overnight.

Preparation of Working Solution: On the day of the experiment, thaw an aliquot of the

Proteasome Inhibitor IX DMSO stock solution at room temperature. Dilute the stock

solution to the desired final concentration in pre-warmed cell culture medium. Ensure the
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final DMSO concentration in the culture medium is low (typically ≤ 0.1%) to avoid solvent-

induced toxicity.

Cell Treatment: Remove the existing medium from the cells and replace it with the medium

containing the appropriate concentration of Proteasome Inhibitor IX. A typical starting

concentration range for cell-based assays is 0.1-10 µM.[1]

Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours) under

standard cell culture conditions (37°C, 5% CO₂).

Downstream Analysis: Following incubation, harvest the cells for downstream applications

such as viability assays, western blotting for ubiquitinated proteins, or apoptosis assays.

Mechanism of Action and Signaling Pathways
Proteasome Inhibitor IX exerts its biological effects by inhibiting the chymotrypsin-like activity

of the 20S proteasome. This leads to the accumulation of ubiquitinated proteins that would

normally be degraded. The resulting cellular stress triggers several downstream signaling

pathways, ultimately leading to apoptosis.
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Caption: Signaling pathways affected by Proteasome Inhibitor IX.

Disclaimer: This product is for research use only and is not intended for human or veterinary

use. Please refer to the Safety Data Sheet (SDS) for handling and safety information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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